Cas no 57266-83-8 (Benz[a]anthracen-3-ol,7,12-dimethyl-)

Benz[a]anthracen-3-ol,7,12-dimethyl- structure
57266-83-8 structure
Product Name:Benz[a]anthracen-3-ol,7,12-dimethyl-
CAS No:57266-83-8
MF:C20H16O
MW:272.340445518494
CID:376600
PubChem ID:42244
Update Time:2025-04-19

Benz[a]anthracen-3-ol,7,12-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Benz[a]anthracen-3-ol,7,12-dimethyl-
    • 3-hydroxy-7,12-dimethylbenz(a)anthracene
    • 7,12-dimethylbenzo[a]anthracen-3-ol
    • 7,12-Dimethyltetraphen-3-ol
    • 57266-83-8
    • UNII-M347XX7DJX
    • M347XX7DJX
    • BRN 2282656
    • 7,12-Dimethylbenz(a)anthracen-3-ol
    • HYDROXY-7,12-DIMETHYLBENZ(A)ANTHRACENE, 3-
    • DTXSID70205888
    • BENZ(a)ANTHRACEN-3-OL, 7,12-DIMETHYL-
    • 7,12-DIMETHYLBENZO(A)ANTHRACEN-3-OL
    • Inchi: 1S/C20H16O/c1-12-16-5-3-4-6-17(16)13(2)20-18(12)9-7-14-11-15(21)8-10-19(14)20/h3-11,21H,1-2H3
    • InChI Key: BQLIXGXXAQHBPX-UHFFFAOYSA-N
    • SMILES: OC1C=CC2=C(C=1)C=CC1=C(C)C3C=CC=CC=3C(C)=C12

Computed Properties

  • Exact Mass: 272.12018
  • Monoisotopic Mass: 272.120115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 378
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 20.2

Experimental Properties

  • Density: 1.222
  • Boiling Point: 518.9°Cat760mmHg
  • Flash Point: 247.7°C
  • Refractive Index: 1.756
  • PSA: 20.23
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